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Compound of Interest

Compound Name:
Methyl quinoline-4-carboximidate

hydrochloride

CAS No.: 1196146-32-3

Cat. No.: B8005762

Get Quote

This guide provides a comprehensive technical overview of methyl quinoline-4-
carboximidate hydrochloride, a quinoline derivative of significant interest to researchers and

professionals in drug development. This document delves into the compound's chemical

properties, a plausible synthetic pathway, and its potential applications, underpinned by

established chemical principles and spectroscopic data from related structures.

Introduction: The Significance of the Quinoline
Scaffold
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with a broad spectrum of biological

activities.[1] Derivatives of quinoline have been successfully developed as antimalarial,

antibacterial, anticancer, and anti-inflammatory agents.[2][3][4] The diverse therapeutic

potential of these compounds stems from their ability to intercalate with DNA, inhibit key

enzymes, and modulate various signaling pathways. The introduction of a carboximidate

functional group at the 4-position of the quinoline nucleus is anticipated to confer novel
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physicochemical and biological properties, making methyl quinoline-4-carboximidate
hydrochloride a compelling target for further investigation.

Physicochemical and Structural Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

development as a therapeutic agent. The key properties of methyl quinoline-4-carboximidate
hydrochloride are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₁ClN₂O Deduced

Molecular Weight 222.68 g/mol Calculated

IUPAC Name
methyl quinoline-4-

carboximidate hydrochloride
Systematically Named

CAS Number Not available N/A

Appearance
Expected to be a crystalline

solid
Inferred

Solubility

Expected to be soluble in polar

solvents like water and

alcohols

Inferred from salt form

The chemical structure of methyl quinoline-4-carboximidate hydrochloride is depicted

below.

Synthesis of Quinoline-4-carbonitrile Pinner Reaction

Quinoline-4-carboxylic acid Quinoline-4-carboxamide

1. SOCl₂
2. NH₄OH Quinoline-4-carbonitrileDehydrating agent (e.g., P₂O₅ or SOCl₂) Methyl quinoline-4-carboximidate HCl

Methanol (CH₃OH)
Dry HCl gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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